4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl 4-fluorobenzoate

• IUPAC Name: [4-[(Z)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenyl] 4-fluorobenzoate
• InChI: InChI=1S/C20H16FNO4S2/c1-3-22-18(23)17(28-20(22)27)11-12-4-9-15(16(10-12)25-2)26-19(24)13-5-7-14(21)8-6-13/h4-11H,3H2,1-2H3/b17-11-
• InChI Key: DQIKMCACCMPMOA-BOPFTXTBSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OC(=O)C3=CC=C(C=C3)F)OC)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC(=O)C3=CC=C(C=C3)F)OC)/SC1=S
• Molecular Formula: C20H16FNO4S2
• Molecular Weight: 417.5 g/mol

Description

This compound is a derivative of thiazolidine. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

The synthesis of thiazolidine derivatives has been the subject of extensive research. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Chemical Reactions Analysis

The chemical reactions involving thiazolidine derivatives are diverse and have been extensively studied. They are used as vehicles in the synthesis of valuable organic combinations.

Mechanism of Action

The mechanism of action of thiazolidine derivatives is diverse, depending on the specific derivative and its biological target. They show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The detailed description of the existing modern standards in the field presented in this article may be interesting and beneficial to the scientists for further exploration of these heterocyclic compounds as possible anticancer agents.